Cas no 533873-84-6 (5-(4-fluorophenyl)-7-methyl-4-(4-nitrobenzoyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 5-(4-fluorophenyl)-7-methyl-4-(4-nitrobenzoyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• CAS No: 533873-84-6
• MF: C₂₃H₁₈FN₃O₄
• MW: 419.405128955841
• CID: 5943958
• PubChem ID: 5080779
• Update Time: 2025-06-11

5-(4-fluorophenyl)-7-methyl-4-(4-nitrobenzoyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-7-methyl-4-(4-nitrobenzoyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• 5-(4-fluorophenyl)-7-methyl-4-(4-nitrobenzoyl)-1,3,4,5-tetrahydro-2H-benzo[e][1,4]diazepin-2-one
• 2H-1,4-Benzodiazepin-2-one, 5-(4-fluorophenyl)-1,3,4,5-tetrahydro-7-methyl-4-(4-nitrobenzoyl)-
• AKOS024583791
• 533873-84-6
• Oprea1_647263
• 5-(4-fluorophenyl)-7-methyl-4-(4-nitrobenzoyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
• 5-(4-fluorophenyl)-7-methyl-4-(4-nitrobenzoyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• F0560-0155
• SR-01000007134-1
• SR-01000007134

• Inchi： 1S/C23H18FN3O4/c1-14-2-11-20-19(12-14)22(15-3-7-17(24)8-4-15)26(13-21(28)25-20)23(29)16-5-9-18(10-6-16)27(30)31/h2-12,22H,13H2,1H3,(H,25,28)
• InChI Key： UJUVHUIDLPZING-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(C)C=C2C(C2=CC=C(F)C=C2)N(C(=O)C2=CC=C([N+]([O-])=O)C=C2)CC1=O

Computed Properties

• Exact Mass: 419.12813423g/mol
• Monoisotopic Mass: 419.12813423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.2Ų

Additional information on 5-(4-fluorophenyl)-7-methyl-4-(4-nitrobenzoyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

Recent Advances in the Study of 5-(4-fluorophenyl)-7-methyl-4-(4-nitrobenzoyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS: 533873-84-6)

The compound 5-(4-fluorophenyl)-7-methyl-4-(4-nitrobenzoyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS: 533873-84-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and mechanistic insights.

Recent studies have highlighted the compound's role as a modulator of GABA_A receptors, which are critical targets for anxiolytic and sedative drugs. The presence of the 4-nitrobenzoyl moiety and the fluorophenyl group in its structure has been shown to enhance its binding affinity to specific receptor subtypes, thereby improving its pharmacological profile. Computational modeling and in vitro assays have further elucidated the molecular interactions responsible for its activity, offering a foundation for the development of next-generation benzodiazepine derivatives.

In addition to its GABAergic activity, emerging research suggests that 533873-84-6 may exhibit off-target effects on other neurotransmitter systems, including glutamate and serotonin receptors. These findings open new avenues for repurposing the compound in the treatment of neurological disorders such as epilepsy and depression. However, further in vivo studies are required to validate these hypotheses and assess the compound's safety and efficacy in preclinical models.

The synthesis of 5-(4-fluorophenyl)-7-methyl-4-(4-nitrobenzoyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one has also been optimized in recent years, with advancements in catalytic methods and green chemistry approaches. Notably, a 2023 study demonstrated a high-yield, one-pot synthesis route that minimizes waste and reduces the use of hazardous reagents. These improvements are critical for scaling up production and facilitating future clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 533873-84-6. Issues such as metabolic stability, bioavailability, and potential drug-drug interactions need to be addressed through systematic pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 5-(4-fluorophenyl)-7-methyl-4-(4-nitrobenzoyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its multifaceted pharmacological profile and recent synthetic advancements position it as a valuable candidate for further investigation. Future research should prioritize translational studies to bridge the gap between bench-side discoveries and clinical applications.